BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Difluoromethoxy-3-hydroxybenzaldehyde
molecular structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Difluoromethoxy-3-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B128312

In-Depth Technical Guide: 4-Difluoromethoxy-3-
hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Difluoromethoxy-3-
hydroxybenzaldehyde, a key intermediate in the synthesis of pharmacologically active
molecules. This document details its molecular structure, physicochemical properties, and
relevant experimental protocols, with a focus on its role in the development of
phosphodiesterase-4 (PDE4) inhibitors.

Core Compound Data

4-Difluoromethoxy-3-hydroxybenzaldehyde is a substituted benzaldehyde with the chemical
formula CsHeF203.[1][2][3] It is primarily recognized for its role as a crucial building block in the
synthesis of Roflumilast, a medication used to treat chronic obstructive pulmonary disease
(COPD).[4][5] The presence of the difluoromethoxy group is significant as it can enhance the
lipophilicity and metabolic stability of the final drug molecule.[2]

Physicochemical Properties

The key quantitative data for 4-Difluoromethoxy-3-hydroxybenzaldehyde are summarized in
the table below, providing a clear reference for its physical and chemical characteristics.
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Property Value Source
Molecular Formula CsHsF203 [1112][3][4]
Molecular Weight 188.13 g/mol [1][3][6]
CAS Number 151103-08-1 [1114]
Appearance White to off-white 0]
powder/crystal
Melting Point 83-90 °C [71[8]
Boiling Point 280.6 £ 35.0 °C (Predicted) [41[8]
Density 1.4+ 0.1 g/cm?3 (4]
Flash Point 123.5 +25.9 °C [4]
Polar Surface Area 46.53 A2 [4]
LogP 1.28 [4]

Molecular Structure

The structure of 4-Difluoromethoxy-3-hydroxybenzaldehyde consists of a benzene ring

substituted with an aldehyde group (-CHO), a hydroxyl group (-OH), and a difluoromethoxy

group (-OCHF2). The hydroxyl and difluoromethoxy groups are positioned at the 3rd and 4th

carbons, respectively, relative to the aldehyde group.
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Start: Combine Reactants
(3,4-dihydroxybenzaldehyde, Methyl 2-chloro-2,2-difluoroacetate, K2COs in DMF)

Y

Heat and Stir
(60-65°C, 3 hours)

\4

Remove DMF
(Distillation under reduced pressure)

Y

Liquid-Liquid Partitioning
(3N HCI and Diethyl Ether)

Y

Aqueous Phase Extraction
(3x with Diethyl Ether)

Y

Wash Combined Organic Phases
(Water and Saturated Saline)

\4

Dry and Filter
(Anhydrous MgSOa)

Y

Concentrate Filtrate
(Reduced Pressure)

Y

Purification
(Flash Column Chromatography)

Final Product:
4-Difluoromethoxy-3-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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